Cas no 1214997-78-0 (4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde)

4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include an iodine substituent at the 4-position and a formyl group at the 3-position, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as further functionalization. The 1-methyl group enhances stability and influences reactivity patterns. This compound is particularly useful in the development of pyrazole-based scaffolds for medicinal chemistry applications, including kinase inhibitors and agrochemicals. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.

4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde structure

1214997-78-0 structure

Product Name:4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde

CAS No:1214997-78-0

MF:C₅H₅IN₂O

MW:236.010473012924

MDL:MFCD19704865

CID:822807

PubChem ID:53302348

Update Time:2025-06-07

4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde
- 4-iodo-1-methyl-1H-Pyrazole-3-carboxaldehyde
- 4-iodo-1-methylpyrazole-3-carbaldehyde
- DTXSID10693381
- EN300-4263233
- AT14258
- DB-349390
- STL587851
- WLZ3437
- Z1269158156
- MFCD19704865
- 1214997-78-0
- SCHEMBL15277593
- AKOS015915547
- 1H-Pyrazole-3-carboxaldehyde, 4-iodo-1-methyl-
- MDL： MFCD19704865
- Inchi： 1S/C5H5IN2O/c1-8-2-4(6)5(3-9)7-8/h2-3H,1H3
- InChI Key： SDWBNGXXAAJVJM-UHFFFAOYSA-N
- SMILES： IC1C(C=O)=NN(C)C=1

Computed Properties

Exact Mass: 235.94466g/mol
Monoisotopic Mass: 235.94466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 34.9Å²

4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM188915-1g	4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	1g	$489	2021-08-05
abcr	AB554217-100 mg	4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; .	1214997-78-0		100MG	€343.30	2022-03-24
abcr	AB554217-250 mg	4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; .	1214997-78-0		250MG	€454.70	2022-03-24
abcr	AB554217-500 mg	4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; .	1214997-78-0		500MG	€589.80	2022-03-24
abcr	AB554217-1 g	4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde; .	1214997-78-0		1g	€787.20	2022-03-24
Chemenu	CM188915-1g	4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	1g	$663	2023-02-03
Alichem	A049002863-1g	4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	1g	$434.66	2023-09-04
Enamine	EN300-4263233-0.05g	4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	0.05g	$174.0	2023-07-08
Enamine	EN300-4263233-0.1g	4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	0.1g	$257.0	2023-07-08
Enamine	EN300-4263233-0.25g	4-iodo-1-methyl-1H-pyrazole-3-carbaldehyde	1214997-78-0	95%	0.25g	$367.0	2023-07-08